Cas no 2137736-18-4 (2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine)

2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine is a specialized organic compound featuring a piperidine core substituted with an ethanesulfonyl group and a trifluoromethyl moiety. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The ethanesulfonyl substituent contributes to improved solubility and potential bioactivity, while the primary amine functionality allows for further derivatization. This compound is particularly useful in the synthesis of pharmacologically active molecules, including protease inhibitors and CNS-targeting agents. Its well-defined structure and reactive sites make it a versatile building block for drug discovery and development.
2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine structure
2137736-18-4 structure
Product Name:2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
CAS No:2137736-18-4
MF:C10H19F3N2O2S
MW:288.330271959305
CID:6223194
PubChem ID:165738052
Update Time:2025-10-29

2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
    • EN300-737925
    • 2137736-18-4
    • 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
    • Inchi: 1S/C10H19F3N2O2S/c1-2-18(16,17)15-8(6-7-14)4-3-5-9(15)10(11,12)13/h8-9H,2-7,14H2,1H3
    • InChI Key: IRNRVRZLPGHRBK-UHFFFAOYSA-N
    • SMILES: S(CC)(N1C(C(F)(F)F)CCCC1CCN)(=O)=O

Computed Properties

  • Exact Mass: 288.11193351g/mol
  • Monoisotopic Mass: 288.11193351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.8Ų

2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-737925-5.0g
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
2137736-18-4 95.0%
5.0g
$4309.0 2025-03-11
Enamine
EN300-737925-10.0g
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
2137736-18-4 95.0%
10.0g
$6390.0 2025-03-11
Enamine
EN300-737925-0.05g
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
2137736-18-4 95.0%
0.05g
$1247.0 2025-03-11
Enamine
EN300-737925-0.1g
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
2137736-18-4 95.0%
0.1g
$1307.0 2025-03-11
Enamine
EN300-737925-0.25g
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
2137736-18-4 95.0%
0.25g
$1366.0 2025-03-11
Enamine
EN300-737925-0.5g
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
2137736-18-4 95.0%
0.5g
$1426.0 2025-03-11
Enamine
EN300-737925-1.0g
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
2137736-18-4 95.0%
1.0g
$1485.0 2025-03-11
Enamine
EN300-737925-2.5g
2-[1-(ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
2137736-18-4 95.0%
2.5g
$2912.0 2025-03-11

2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine Related Literature

Additional information on 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine

Professional Introduction to Compound with CAS No. 2137736-18-4 and Product Name: 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine

The compound identified by the CAS number 2137736-18-4 and the product name 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those relevant to neurological and inflammatory disorders. The structural features of this compound, including the presence of an ethanesulfonyl group and a trifluoromethyl substituent on a piperidine ring, contribute to its unique pharmacological profile.

Recent research in medicinal chemistry has highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The piperidin-2-yl moiety in this compound not only enhances its solubility and bioavailability but also provides a scaffold for further chemical modifications. The ethanesulfonyl group serves as a key pharmacophore, interacting with biological targets to elicit desired effects. Additionally, the trifluoromethyl group is well-documented for its ability to improve metabolic stability and binding affinity, making it a valuable feature in drug design.

In the context of current pharmaceutical research, compounds like 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine are being extensively studied for their potential applications in treating conditions such as depression, anxiety, and chronic pain. The compound's mechanism of action is believed to involve interactions with serotonin and norepinephrine reuptake transporters (SERT and NET), which are critical targets in the management of these disorders. Preliminary studies have demonstrated promising results in preclinical models, indicating that this compound may offer a novel approach to addressing unmet medical needs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the ethanesulfonyl group necessitates careful handling of sulfonylating agents, while the incorporation of the trifluoromethyl group often involves palladium-catalyzed cross-coupling reactions. These synthetic strategies align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

One of the most compelling aspects of this compound is its potential for further derivatization. The piperidine core provides a versatile platform for introducing additional functional groups or modifying existing ones to fine-tune pharmacological properties. Researchers are exploring various structural analogs to optimize potency, selectivity, and pharmacokinetic profiles. Such efforts are supported by computational modeling techniques, which allow for rapid screening of candidate structures based on predicted biological activity.

The pharmacokinetic profile of 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine is another area of active investigation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its suitability for clinical development. The presence of both polar (ethanesulfonyl) and non-polar (trifluoromethyl) regions enhances its solubility in both aqueous and lipid environments, facilitating efficient delivery across biological membranes.

From a regulatory perspective, the development of this compound adheres to stringent guidelines set forth by global health authorities. Preclinical safety assessments have been conducted to evaluate potential toxicity profiles, while formulation studies are ongoing to optimize delivery systems. These efforts are crucial for ensuring that the compound is not only effective but also safe for human use.

The broader implications of this research extend beyond individual therapeutic applications. The methodologies developed for synthesizing and studying compounds like 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine contribute to the advancement of drug discovery as a whole. By leveraging cutting-edge techniques in organic synthesis and molecular biology, researchers are paving the way for more efficient and targeted treatments across a wide range of diseases.

In conclusion, the compound with CAS No. 2137736-18-4 represents a significant milestone in pharmaceutical innovation. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further development. As research continues to uncover new applications and refine synthetic strategies, compounds like 2-[1-(Ethanesulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine are poised to make meaningful contributions to human health.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk